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Introduction
4-Methyl-β-methyl-β-nitrostyrene is a substituted nitrostyrene, a class of organic compounds

recognized for their diverse biological activities and as versatile intermediates in organic

synthesis. The presence of the nitro group in conjugation with the styrene backbone imparts

unique electronic properties, making these compounds valuable for further chemical

modifications and potential pharmacological applications. This technical guide provides a

comprehensive overview of the known physical characteristics of 4-Methyl-β-methyl-β-

nitrostyrene, detailed experimental protocols for their determination, and insights into a

potential biological signaling pathway.

Core Physical and Chemical Properties
The fundamental physical and chemical properties of 4-Methyl-β-methyl-β-nitrostyrene are

summarized in the table below. These properties are crucial for its handling, characterization,

and application in research and development.
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Property Value Source(s)

Molecular Formula C₁₀H₁₁NO₂ [1][2]

Molecular Weight 177.2 g/mol [1][2]

Melting Point 51-53 °C [3]

Appearance Likely a crystalline solid Inferred from melting point

CAS Number 52287-56-6 [1][2]

Note: Information regarding the boiling point and specific solubility data in various organic

solvents for 4-Methyl-β-methyl-β-nitrostyrene is not readily available in the reviewed literature.

It is common for such organic solids to decompose at higher temperatures before a boiling

point at atmospheric pressure can be determined.

Experimental Protocols
The following sections detail standardized experimental methodologies for the determination of

the key physical characteristics of solid organic compounds like 4-Methyl-β-methyl-β-

nitrostyrene.

Melting Point Determination
The melting point is a critical indicator of the purity of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:
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A small sample of dry 4-Methyl-β-methyl-β-nitrostyrene is finely ground using a mortar and

pestle.

The open end of a capillary tube is pressed into the powdered sample.

The capillary tube is inverted and gently tapped on a hard surface to pack the solid into the

closed end, aiming for a sample height of 2-3 mm.

The loaded capillary tube is placed into the heating block of the melting point apparatus.

The sample is heated at a controlled rate (initially rapid to approach the expected melting

point, then reduced to 1-2 °C per minute for accurate determination).

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the entire sample becomes a clear liquid (completion of melting) are recorded as the

melting point range.

Solubility Assessment
Determining the solubility of a compound in various solvents is essential for purification,

reaction setup, and formulation development.

Apparatus:

Small test tubes

Vortex mixer or stirring rods

Graduated pipettes or cylinders

A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, ethyl

acetate, hexane)

Procedure:

Approximately 10-20 mg of 4-Methyl-β-methyl-β-nitrostyrene is placed into a small test tube.

A small volume (e.g., 0.5 mL) of the chosen solvent is added to the test tube.
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The mixture is agitated using a vortex mixer or by stirring with a glass rod for a set period

(e.g., 1-2 minutes).

The mixture is visually inspected to determine if the solid has dissolved completely.

If the solid has not dissolved, the mixture can be gently warmed to assess temperature

effects on solubility.

Observations are recorded as soluble, partially soluble, or insoluble for each solvent. For

quantitative analysis, a known mass of the compound is added to a known volume of solvent

until saturation is reached, and the concentration is determined.

Spectroscopic Characterization
Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For a solid

sample like 4-Methyl-β-methyl-β-nitrostyrene, the thin-film or KBr pellet method is commonly

employed.

Thin-Film Method:

A small amount of the solid is dissolved in a volatile solvent (e.g., dichloromethane or

acetone).

A drop of the solution is placed on a salt plate (e.g., NaCl or KBr).

The solvent is allowed to evaporate, leaving a thin film of the compound on the plate.

The IR spectrum is then recorded.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique to determine the molecular weight and elemental

composition of a compound.

Electron Ionization (EI) Method:
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A small amount of the sample is introduced into the mass spectrometer.

The sample is vaporized and then bombarded with a high-energy electron beam.

This causes the molecule to ionize and fragment.

The resulting ions are separated based on their mass-to-charge ratio (m/z) and detected.

The peak with the highest m/z value typically corresponds to the molecular ion, providing the

molecular weight of the compound.

Potential Biological Signaling Pathway
While a specific signaling pathway for 4-Methyl-β-methyl-β-nitrostyrene has not been

definitively elucidated in the available literature, studies on related β-nitrostyrene derivatives

suggest potential mechanisms of action, including antibacterial, antifungal, and anticancer

activities.[3][4][5] A prominent mechanism of cytotoxicity for this class of compounds involves

the induction of apoptosis through the generation of Reactive Oxygen Species (ROS).[6][7]

The overproduction of ROS can lead to oxidative stress, causing damage to cellular

components such as DNA, proteins, and lipids. This can trigger the intrinsic apoptotic pathway,

a highly regulated process of programmed cell death.
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ROS-Mediated Intrinsic Apoptosis Pathway

Another potential mechanism of action for nitrostyrene derivatives is the inhibition of Protein

Tyrosine Phosphatase 1B (PTP1B).[8] PTP1B is a negative regulator of insulin and leptin

signaling pathways, and its inhibition is a therapeutic target for type 2 diabetes and obesity. By

inhibiting PTP1B, these compounds could enhance insulin signaling.

Conclusion
4-Methyl-β-methyl-β-nitrostyrene is a compound with defined physical characteristics that make

it amenable to standard laboratory procedures for characterization and handling. While specific

data on some of its properties, such as boiling point and solubility, are yet to be fully

documented, established protocols can be readily applied. The biological activity of its parent
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class of compounds, nitrostyrenes, suggests that 4-Methyl-β-methyl-β-nitrostyrene may exhibit

interesting pharmacological effects, potentially through the induction of ROS-mediated

apoptosis or the inhibition of key signaling enzymes like PTP1B. Further research into its

specific biological targets and mechanisms of action is warranted to fully explore its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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